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Compound of Interest

Compound Name:
3,5-Dimethylisoxazole-4-carbonyl

chloride

Cat. No.: B1301098 Get Quote

An In-depth Technical Guide to 3,5-Dimethylisoxazole-4-carbonyl chloride

This guide provides comprehensive information for researchers, scientists, and drug

development professionals on the chemical and physical properties of 3,5-Dimethylisoxazole-
4-carbonyl chloride, along with a representative synthetic protocol.

Core Compound Properties
3,5-Dimethylisoxazole-4-carbonyl chloride is a pivotal intermediate in organic synthesis,

particularly in the fields of pharmaceuticals and agrochemicals.[1] Its structure facilitates the

creation of a variety of bioactive molecules.[1]

Quantitative Data Summary
The key quantitative properties of 3,5-Dimethylisoxazole-4-carbonyl chloride are

summarized in the table below for easy reference.
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Property Value Citations

Molecular Formula C₆H₆ClNO₂ [1][2][3][4][5]

Molecular Weight 159.57 g/mol [1][4]

CAS Number 31301-45-8 [1][3][4][5]

Boiling Point 90 °C at 12 mmHg [1][3][4]

Density 1.27 g/cm³ [1]

Purity ≥ 96% (GC) [1][3]

Appearance
Colorless to light orange to

yellow clear liquid
[1][6]

Experimental Protocols
The synthesis of 3,5-Dimethylisoxazole-4-carbonyl chloride typically involves the conversion

of its corresponding carboxylic acid, 3,5-dimethylisoxazole-4-carboxylic acid. A common

method for this transformation is the use of a chlorinating agent such as thionyl chloride

(SOCl₂) or oxalyl chloride ((COCl)₂).[7][8]

Synthesis from 3,5-Dimethylisoxazole-4-carboxylic Acid
using Thionyl Chloride
This protocol outlines a general procedure for the preparation of 3,5-Dimethylisoxazole-4-
carbonyl chloride from 3,5-dimethylisoxazole-4-carboxylic acid.

Materials:

3,5-dimethylisoxazole-4-carboxylic acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., Dichloromethane or Toluene)

Inert gas (e.g., Nitrogen or Argon)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemimpex.com/products/43070
https://www.fishersci.ca/shop/products/3-5-dimethylisoxazole-4-carbonyl-chloride-tci-america-2/p-7128416
https://www.fishersci.com/shop/products/3-5-dimethylisoxazole-4-carbonyl-chloride-tci-america-2/D47061G
https://m.chemicalbook.com/ProductChemicalPropertiesCB5359282_EN.htm
https://www.pschemicals.com/index.php?p=product&CAS_nr=31301-45-8&id=591275
https://www.chemimpex.com/products/43070
https://m.chemicalbook.com/ProductChemicalPropertiesCB5359282_EN.htm
https://www.chemimpex.com/products/43070
https://www.fishersci.com/shop/products/3-5-dimethylisoxazole-4-carbonyl-chloride-tci-america-2/D47061G
https://m.chemicalbook.com/ProductChemicalPropertiesCB5359282_EN.htm
https://www.pschemicals.com/index.php?p=product&CAS_nr=31301-45-8&id=591275
https://www.chemimpex.com/products/43070
https://www.fishersci.com/shop/products/3-5-dimethylisoxazole-4-carbonyl-chloride-tci-america-2/D47061G
https://m.chemicalbook.com/ProductChemicalPropertiesCB5359282_EN.htm
https://www.chemimpex.com/products/43070
https://www.chemimpex.com/products/43070
https://www.fishersci.com/shop/products/3-5-dimethylisoxazole-4-carbonyl-chloride-tci-america-2/D47061G
https://www.chemimpex.com/products/43070
https://www.tcichemicals.com/US/en/p/D4706
https://www.benchchem.com/product/b1301098?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Carboxylic_Acids/Reactivity_of_Carboxylic_Acids/Conversion_of_carboxylic_acids_to_acid_chlorides
https://commonorganicchemistry.com/Rxn_Pages/Acid_to_Acid_Chloride/Acid_to_Acid_Chloride_Index.htm
https://www.benchchem.com/product/b1301098?utm_src=pdf-body
https://www.benchchem.com/product/b1301098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard laboratory glassware for reflux and distillation

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend

3,5-dimethylisoxazole-4-carboxylic acid in an excess of thionyl chloride or a solution of the

acid in an inert solvent.

The reaction mixture is heated to reflux and maintained at this temperature for several hours.

The progress of the reaction can be monitored by techniques such as TLC or GC.

Upon completion of the reaction, the excess thionyl chloride and solvent are removed under

reduced pressure.

The crude 3,5-Dimethylisoxazole-4-carbonyl chloride can then be purified by vacuum

distillation to yield the final product.

Synthesis Workflow
The following diagram illustrates the general synthetic pathway for the preparation of 3,5-
Dimethylisoxazole-4-carbonyl chloride from its carboxylic acid precursor.

3,5-Dimethylisoxazole-
4-carboxylic acid

3,5-Dimethylisoxazole-
4-carbonyl chloride

Chlorination

Thionyl Chloride (SOCl₂)
or

Oxalyl Chloride ((COCl)₂)

Click to download full resolution via product page

Caption: Synthesis of 3,5-Dimethylisoxazole-4-carbonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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